Cas no 2228963-57-1 (3-amino-2-(3,5-dichlorophenyl)propanoic acid)

• Product Name: 3-amino-2-(3,5-dichlorophenyl)propanoic acid
• CAS No: 2228963-57-1
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 5979234
• PubChem ID: 165793943
• Update Time: 2025-10-24

3-amino-2-(3,5-dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3,5-dichlorophenyl)propanoic acid
• 2228963-57-1
• EN300-1978599

• Inchi： 1S/C9H9Cl2NO2/c10-6-1-5(2-7(11)3-6)8(4-12)9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key： RNTZKVWPYBJMHJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C(=O)O)CN)Cl

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-(3,5-dichlorophenyl)propanoic acid

Recent Advances in the Study of 3-amino-2-(3,5-dichlorophenyl)propanoic acid (CAS: 2228963-57-1)

In recent years, the compound 3-amino-2-(3,5-dichlorophenyl)propanoic acid (CAS: 2228963-57-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-amino-2-(3,5-dichlorophenyl)propanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve more efficient production processes. These advancements are crucial for scaling up production to meet the demands of preclinical and clinical studies. The compound's structural integrity and stability under various conditions have also been thoroughly investigated, ensuring its suitability for further development.

In terms of biological activity, 3-amino-2-(3,5-dichlorophenyl)propanoic acid has demonstrated notable efficacy in modulating specific biochemical pathways. Recent in vitro and in vivo studies have revealed its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. For instance, the compound has shown inhibitory effects on pro-inflammatory cytokines, suggesting its utility in treating conditions such as rheumatoid arthritis and multiple sclerosis. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) disorders.

Further investigations into the mechanism of action of 3-amino-2-(3,5-dichlorophenyl)propanoic acid have uncovered its interaction with specific receptor proteins. Structural-activity relationship (SAR) studies have been conducted to elucidate the molecular basis of its bioactivity. These studies have identified critical functional groups that contribute to its binding affinity and selectivity, providing valuable insights for the design of derivatives with enhanced therapeutic profiles.

The potential clinical applications of 3-amino-2-(3,5-dichlorophenyl)propanoic acid are currently being explored in preclinical trials. Early results indicate favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. Researchers are also investigating its combination with other therapeutic agents to enhance efficacy and reduce potential side effects. These efforts are paving the way for future clinical trials and eventual regulatory approval.

In conclusion, 3-amino-2-(3,5-dichlorophenyl)propanoic acid (CAS: 2228963-57-1) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool in the fight against various diseases. Continued research and development efforts are expected to further unlock its potential, offering new hope for patients worldwide.